[1-(3-Methoxypyridin-2-yl)cyclopropyl]methanamine

• IUPAC Name: [1-(3-methoxypyridin-2-yl)cyclopropyl]methanamine
• InChI: InChI=1S/C10H14N2O/c1-13-8-3-2-6-12-9(8)10(7-11)4-5-10/h2-3,6H,4-5,7,11H2,1H3
• InChI Key: OZKVCZGTRBNLMD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(N=CC=C1)C2(CC2)CN
• Molecular Formula: C10H14N2O
• Molecular Weight: 178.23 g/mol

Description

“[1-(3-Methoxypyridin-2-yl)cyclopropyl]methanamine” is a chemical compound with the molecular formula C10H14N2O. It belongs to the class of organic compounds known as pyridines and derivatives. It is used in the field of chemistry as a building block.

Molecular Structure Analysis

The molecular weight of this compound is 178.23. The exact structure is not provided in the available resources.

Physical And Chemical Properties Analysis

The boiling point and other physical properties of this compound are not provided in the available resources.

Scientific Research Applications

Biased Agonists for Serotonin Receptors

Research on novel aryloxyethyl derivatives of 1-(1-benzoylpiperidin-4-yl)methanamine, which includes structures related to the queried compound, has shown promising applications in developing biased agonists for serotonin 5-HT1A receptors. These compounds exhibit potential as antidepressant drug candidates due to their ability to preferentially stimulate ERK1/2 phosphorylation, offering a new avenue for the treatment of depression with reduced side effects (Sniecikowska et al., 2019).

Synthesis of Lycopodium Alkaloids

Methoxypyridines, including the core structure of the queried compound, have been utilized in the synthesis of Lycopodium alkaloids. This includes the total synthesis of lycoposerramine R, demonstrating the versatility of methoxypyridines in constructing complex organic molecules with potential biological activities (Bisai & Sarpong, 2010).

Antimicrobial Activities

A series of [1-(6-methoxy-2-methylquinolin-4-yl)-1H-1,2,3-triazol-4-yl]methanamine derivatives, which share a structural motif with the queried compound, were synthesized and shown to possess moderate to very good antibacterial and antifungal activities. This highlights the potential of such compounds in developing new antimicrobial agents (Thomas, Adhikari, & Shetty, 2010).

Chemoenzymatic Synthesis

(S)-1-Cyclopropyl-2-methoxyethanamine, closely related to the queried compound, has been synthesized via a chemoenzymatic route. This method, involving the use of leucine dehydrogenase, highlights the applicability of enzymatic processes in achieving enantiopure intermediates for pharmaceutical applications (Parker et al., 2012).

Novel Anticancer Agents

Naphthyridine derivatives, which include structural features similar to the queried compound, have shown potential in inducing necroptosis and apoptosis in human melanoma cells. This bifunctional mechanism of action suggests the utility of such compounds in cancer therapy (Kong et al., 2018).

Mechanism of Action

The mechanism of action for this compound is not provided in the available resources. Its use is primarily as a building block in chemical synthesis, rather than as an active compound with a specific biological mechanism of action.

Safety and Hazards

This compound should be handled with care. Safety precautions include avoiding contact with skin and eyes, avoiding breathing dust/fume/gas/mist/vapours/spray, and keeping away from heat/sparks/open flames/hot surfaces.

Future Directions

The future directions for this compound are not specified in the available resources. Given its role as a building block in chemical synthesis, it may be used in the development of new organic compounds.